Cas no 2034460-67-6 (2-[5-amino-4-(benzenesulfonyl)-3-(phenylamino)-1H-pyrazol-1-yl]-N-(3,4-dimethoxyphenyl)acetamide)

• Product Name: 2-[5-amino-4-(benzenesulfonyl)-3-(phenylamino)-1H-pyrazol-1-yl]-N-(3,4-dimethoxyphenyl)acetamide
• CAS No: 2034460-67-6
• MF: C₂₅H₂₅N₅O₅S
• MW: 507.561504125595
• CID: 5435144
• PubChem ID: 91623367
• Update Time: 2025-07-16

2-[5-amino-4-(benzenesulfonyl)-3-(phenylamino)-1H-pyrazol-1-yl]-N-(3,4-dimethoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• AKOS025312981
• 2-[5-amino-3-anilino-4-(benzenesulfonyl)pyrazol-1-yl]-N-(3,4-dimethoxyphenyl)acetamide
• CHEMBL4923806
• F3222-3044
• 2-(5-amino-3-(phenylamino)-4-(phenylsulfonyl)-1H-pyrazol-1-yl)-N-(3,4-dimethoxyphenyl)acetamide
• 2-[5-amino-4-(benzenesulfonyl)-3-(phenylamino)-1H-pyrazol-1-yl]-N-(3,4-dimethoxyphenyl)acetamide
• 2034460-67-6
• 5-Amino-N-(3,4-dimethoxyphenyl)-3-(phenylamino)-4-(phenylsulfonyl)-1H-pyrazole-1-acetamide

• Inchi： 1S/C25H25N5O5S/c1-34-20-14-13-18(15-21(20)35-2)27-22(31)16-30-24(26)23(36(32,33)19-11-7-4-8-12-19)25(29-30)28-17-9-5-3-6-10-17/h3-15H,16,26H2,1-2H3,(H,27,31)(H,28,29)
• InChI Key： UZHWADHLENJRJL-UHFFFAOYSA-N
• SMILES： N1(CC(NC2=CC=C(OC)C(OC)=C2)=O)C(N)=C(S(C2=CC=CC=C2)(=O)=O)C(NC2=CC=CC=C2)=N1

Computed Properties

• Exact Mass: 507.15764009g/mol
• Monoisotopic Mass: 507.15764009g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 36
• Rotatable Bond Count: 9
• Complexity: 812
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 146Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 780.9±60.0 °C(Predicted)
• pka: 12.08±0.70(Predicted)

Additional information on 2-[5-amino-4-(benzenesulfonyl)-3-(phenylamino)-1H-pyrazol-1-yl]-N-(3,4-dimethoxyphenyl)acetamide

Comprehensive Analysis of 2-[5-amino-4-(benzenesulfonyl)-3-(phenylamino)-1H-pyrazol-1-yl]-N-(3,4-dimethoxyphenyl)acetamide (CAS No. 2034460-67-6)

The compound 2-[5-amino-4-(benzenesulfonyl)-3-(phenylamino)-1H-pyrazol-1-yl]-N-(3,4-dimethoxyphenyl)acetamide (CAS No. 2034460-67-6) is a highly specialized pyrazole derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a benzenesulfonyl group and a dimethoxyphenyl moiety, makes it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific enzyme inhibitors and receptor modulators, which are critical in treating various diseases.

In recent years, the demand for novel heterocyclic compounds like 2034460-67-6 has surged due to their role in addressing unmet medical needs. The compound's multi-functional groups allow for diverse interactions with biological targets, making it a promising candidate for high-throughput screening and structure-activity relationship (SAR) studies. Its acetamide and pyrazole components are particularly noteworthy, as these motifs are frequently explored in anticancer and anti-inflammatory drug design.

From a synthetic chemistry perspective, 2-[5-amino-4-(benzenesulfonyl)-3-(phenylamino)-1H-pyrazol-1-yl]-N-(3,4-dimethoxyphenyl)acetamide exemplifies the convergence of organic synthesis and medicinal chemistry. Its synthesis often involves multi-step reactions, including sulfonylation and amination, which are pivotal in constructing its complex framework. The compound's solubility and stability under physiological conditions are also key factors driving its research applicability.

The rise of computational drug design and AI-driven molecular modeling has further amplified interest in compounds like 2034460-67-6. Researchers are leveraging machine learning algorithms to predict its binding affinity and pharmacokinetic properties, accelerating the drug discovery pipeline. This aligns with the growing trend of precision medicine, where tailored therapies are developed based on molecular insights.

Another area of exploration for CAS No. 2034460-67-6 is its potential role in neurodegenerative disease research. The dimethoxyphenyl group, in particular, is associated with blood-brain barrier permeability, a critical factor for CNS-targeted drugs. This has sparked investigations into its efficacy against conditions like Alzheimer's and Parkinson's, though further in vivo studies are required to validate these hypotheses.

Environmental and green chemistry considerations are also shaping the discourse around this compound. Scientists are exploring sustainable synthesis routes to minimize waste and energy consumption, reflecting the broader shift toward eco-friendly pharmaceutical production. The compound's biodegradability and toxicity profile are additional focal points for regulatory compliance and safety assessments.

In summary, 2-[5-amino-4-(benzenesulfonyl)-3-(phenylamino)-1H-pyrazol-1-yl]-N-(3,4-dimethoxyphenyl)acetamide represents a compelling case study at the intersection of chemistry, biology, and technology. Its versatility and relevance to contemporary research themes ensure its continued prominence in scientific literature and industrial applications.